N-[(3,5-dimethyl-1-adamantyl)methyl]-N'-phenylthiourea

• IUPAC Name: 1-[(3,5-dimethyl-1-adamantyl)methyl]-3-phenylthiourea
• InChI: InChI=1S/C20H28N2S/c1-18-8-15-9-19(2,11-18)13-20(10-15,12-18)14-21-17(23)22-16-6-4-3-5-7-16/h3-7,15H,8-14H2,1-2H3,(H2,21,22,23)
• InChI Key: CPFTZMYAXMCMFH-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)CNC(=S)NC4=CC=CC=C4)C
• Molecular Formula: C20H28N2S
• Molecular Weight: 328.5 g/mol

Description

Adamantane derivatives, such as those containing the 3,5-dimethyl-1-adamantyl group, have unique structural, biological, and stimulus-responsive properties. They are part of a larger family of diamondoids, which are nanoscale substructures of the sp3-hybridized diamond lattice.

Synthesis Analysis

Adamantane derivatives are often synthesized via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives. For example, 3,5-dimethyl-1-adamantanol, a compound related to the 3,5-dimethyl-1-adamantyl group in your compound, can be used as a starting material in synthesis.

Future Directions

Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials. The future research directions would likely involve further exploration of these applications and the development of new synthesis methods.